N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-3-furamide
CAS No.: 1775451-07-4
Cat. No.: VC4964182
Molecular Formula: C16H17F3N4O2
Molecular Weight: 354.333
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1775451-07-4 |
|---|---|
| Molecular Formula | C16H17F3N4O2 |
| Molecular Weight | 354.333 |
| IUPAC Name | N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]furan-3-carboxamide |
| Standard InChI | InChI=1S/C16H17F3N4O2/c1-10-20-13(16(17,18)19)8-14(21-10)23-5-2-12(3-6-23)22-15(24)11-4-7-25-9-11/h4,7-9,12H,2-3,5-6H2,1H3,(H,22,24) |
| Standard InChI Key | FCNFTEPLEIGCJA-UHFFFAOYSA-N |
| SMILES | CC1=NC(=CC(=N1)N2CCC(CC2)NC(=O)C3=COC=C3)C(F)(F)F |
Introduction
Synthesis Methods
The synthesis of similar compounds often involves multiple steps, including the formation of intermediate compounds. A common approach might involve the coupling of a pyrimidine derivative with a piperidine derivative using a palladium-catalyzed Buchwald coupling reaction, followed by the introduction of the furamide group through appropriate chemical transformations.
Biological Activities
While specific biological activities of N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-3-furamide are not documented, compounds with similar structural features have shown potential in various therapeutic applications. The trifluoromethyl group and pyrimidine ring are known to enhance binding affinity to certain receptors or enzymes, which can lead to various biological effects.
Research Findings and Potential Applications
Given the lack of specific data on this compound, research findings from similar compounds can provide insights into potential applications:
-
Antimalarial Activity: Compounds with pyrimidine and piperidine moieties have shown promise in antimalarial drug development .
-
Antiviral and Antitumor Activities: Pyrimidine derivatives have been explored for their antiviral and antitumor properties .
Data Tables
Due to the limited availability of specific data on N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-3-furamide, the following table summarizes general properties of similar compounds:
| Compound | Molecular Formula | Molecular Weight | Biological Activity |
|---|---|---|---|
| N-(1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)-4-oxo-3,4-dihydrophthalazine-1-carboxamide | C20H19F3N6O2 | 432.4 g/mol | Potential therapeutic applications |
| 4-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrimidin-2-amine | C15H17F3N6 | 354.33 g/mol | Drug development for various therapeutic applications |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume